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Compound of Interest

Compound Name: 5-0xo Leukotriene B4

Cat. No.: B15555528

For researchers in immunology, inflammation, and drug development, the specificity of
immunoassays is paramount for generating reliable and reproducible data. This guide provides
a detailed comparison of the cross-reactivity of Leukotriene B4 (LTB4) antibodies with its
oxidized metabolite, 5-oxo-LTB4. Understanding the potential for cross-reactivity is crucial for
the accurate quantification of these potent lipid mediators.

Data Summary: Antibody Specificity

The cross-reactivity of commercially available LTB4 antibodies is a critical factor in
experimental design. While direct cross-reactivity data for 5-oxo-LTB4 is not always explicitly
provided by manufacturers, analysis of cross-reactivity with structurally similar molecules offers
valuable insight into antibody specificity. Below is a summary of cross-reactivity data from a
representative LTB4 enzyme-linked immunosorbent assay (ELISA) Kit.
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Compound Cross-Reactivity (%)
Leukotriene B4 (LTB4) 100%
Leukotriene B5 390%
20-hydroxy Leukotriene B4 36%
12-epi-Leukotriene B4 6.8%
20-carboxy Leukotriene B4 2.3%
6-trans Leukotriene B4 0.13%
6-trans-12-epi Leukotriene B4 0.09%
Resolvin D2 0.06%
Resolvin D1 0.05%
Arachidonic Acid 0.05%
Prostaglandin F2a 0.05%
12(S)-HETE 0.04%
Prostaglandin E2 0.04%
Leukotriene D4 <0.02%
5(S)-HETE <0.01%
5-0x0-ETE <0.01%
Leukotriene A4 <0.01%
Leukotriene C4 <0.01%
Leukotriene E4 <0.01%

Data sourced from Cayman Chemical LTB4 ELISA Kit datasheet.[1]

Based on this data, the antibody shows high specificity for LTB4. The cross-reactivity with 5-
0x0-ETE, a structurally related 5-lipoxygenase metabolite, is less than 0.01%.[1] Given the
structural similarity between 5-oxo-ETE and 5-o0xo-LTB4, it is highly probable that the cross-
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reactivity of the LTB4 antibody with 5-0xo-LTB4 is also minimal. However, researchers should
confirm this with their specific antibody and assay conditions.

Signaling Pathways: LTB4 vs. 5-o0xo-Eicosanoids

LTB4 and 5-oxo-eicosanoids are both potent inflammatory mediators, but they elicit their effects
through distinct G protein-coupled receptors (GPCRs) and downstream signaling cascades.
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Figure 1. LTB4 Signaling Pathway.

LTB4 primarily signals through the high-affinity BLT1 receptor, a Gai and Gaq coupled-protein.
[2][3] This activation leads to the stimulation of phospholipase C (PLC), resulting in the
generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of
intracellular calcium, while DAG activates protein kinase C (PKC). These events, along with the
activation of the PI3K/Akt and MAPK pathways, culminate in various cellular responses,
including chemotaxis, degranulation, and the production of pro-inflammatory cytokines.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. 5-LO-derived LTB4 plays a key role in MCP-1 expression in HMGB1-exposed VSMCs via
a BLTR1 signaling axis - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Leukotriene B4 receptors [pubmed.ncbi.nim.nih.gov]

e 4. Leukotriene B4 BLT Receptor Signaling Regulates the Level and Stability of
Cyclooxygenase-2 (COX-2) mRNA through Restricted Activation of Ras/Raf/ERK/p42 AUF1
Pathway - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [LTB4 Antibody Cross-Reactivity with 5-oxo-LTB4: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555528#cross-reactivity-of-ltb4-antibodies-with-5-
0Xxo-lth4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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